N-butyl-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)thiazole-2-carboxamide

• IUPAC Name: N-butyl-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazole-2-carboxamide
• InChI: InChI=1S/C15H15N5O2S/c1-2-3-6-17-13(21)15-18-11(9-23-15)14-19-12(20-22-14)10-4-7-16-8-5-10/h4-5,7-9H,2-3,6H2,1H3,(H,17,21)
• InChI Key: JGFHATPCFSXPHL-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=NC(=CS1)C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

N-butyl-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)thiazole-2-carboxamide is a compound that has gained increasing attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

Synthesis and Chemical Properties

The compound N-butyl-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)thiazole-2-carboxamide, as part of the 1,2,4-oxadiazole family, is involved in various chemical synthesis processes. The preparation of 3-Pyridyl-4-alkyl (or aryl)-1,2,4-oxadiazole-5(4H)-thiones, closely related to this compound, is achieved through the reaction of N-alkyl (or aryl) pyridine carboxamide oximes with thiophosgene. This process also involves rearrangement catalyzed by metallic copper, leading to the formation of 3,4-disubstituted-1,2,4-thiadiazole-5(4H)-ones (Dürüst, Ağirbaş, & Sümengen, 1991).

Medicinal Chemistry and Antimycobacterial Activity

In the field of medicinal chemistry, pyridines and pyrazines substituted with 1,2,4-oxadiazole derivatives show significant antimycobacterial activity, particularly against Mycobacterium tuberculosis. These compounds act as carboxylic acid isosteres, and derivatives have been synthesized to improve their cellular permeability and potential as therapeutic agents (Gezginci, Martin, & Franzblau, 1998).

Inhibitors in Neurodegenerative Diseases

5-Aryl-1,3,4-oxadiazoles, structurally similar to the compound , have been explored as potential inhibitors of acetyl- (AChE) and butyrylcholinesterase (BChE). These inhibitors are significant for treating conditions like dementias and myasthenia gravis. Some of these compounds have shown moderate dual inhibition, suggesting their relevance in neurodegenerative disease research (Pflégr et al., 2022).

Optical Properties and Material Science

In material science, certain derivatives of 1,2,4-oxadiazoles demonstrate unique optical properties. For instance, derivatives synthesized from 3-butyl-1-chloroimidazo[1,5-a]pyridine-7-carboxylic acid and ethyl 3-aryl-1H-pyrazole-5-carboxylate showed specific fluorescence spectral characteristics, which can be relevant in the development of new materials and sensors (Ge et al., 2014).